Cas no 1806971-17-4 (Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate)
Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate
-
- Inchi: 1S/C11H13BrF2N2O2/c1-2-18-8(17)3-7-9(11(13)14)6(4-15)5-16-10(7)12/h5,11H,2-4,15H2,1H3
- InChI Key: NGMBFCBPPQZZMW-UHFFFAOYSA-N
- SMILES: BrC1C(CC(=O)OCC)=C(C(F)F)C(=CN=1)CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 282
- XLogP3: 1.5
- Topological Polar Surface Area: 65.2
Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057460-250mg |
Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate |
1806971-17-4 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029057460-500mg |
Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate |
1806971-17-4 | 97% | 500mg |
$1,581.10 | 2022-03-31 | |
| Alichem | A029057460-1g |
Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate |
1806971-17-4 | 97% | 1g |
$2,920.40 | 2022-03-31 |
Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate
Comprehensive Overview of Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806971-17-4)
Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806971-17-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, and a difluoromethyl group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential role in the development of novel bioactive compounds.
The structural complexity of Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate makes it a valuable intermediate in medicinal chemistry. Its pyridine core is a common scaffold in drug design, often associated with antimicrobial, antiviral, and anti-inflammatory properties. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced metabolic stability and bioavailability—a hot topic in modern drug discovery.
In agrochemical applications, this compound's bromo and aminomethyl functionalities enable its use as a building block for herbicides and pesticides. With the growing demand for sustainable crop protection solutions, researchers are exploring halogenated pyridines like CAS No. 1806971-17-4 to develop environmentally friendly alternatives. This aligns with current trends in "green chemistry" and precision agriculture, which prioritize efficiency and reduced ecological impact.
Synthetic accessibility is another key advantage of Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate. Its ethyl ester group facilitates further derivatization through hydrolysis or transesterification, making it adaptable to diverse reaction conditions. This flexibility addresses common search queries such as "pyridine derivatives for cross-coupling reactions" or "fluorinated building blocks for drug synthesis," highlighting its relevance in organic methodology development.
From a commercial perspective, CAS No. 1806971-17-4 caters to the expanding market for fine chemicals used in high-throughput screening and combinatorial chemistry. Pharmaceutical companies frequently seek such tailored intermediates to accelerate lead optimization—a process critical to addressing global health challenges like antibiotic resistance and emerging viral infections. The compound's structural features may contribute to kinase inhibitor development, another trending area in oncology research.
Quality control and analytical characterization of Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate involve advanced techniques such as HPLC, NMR, and mass spectrometry. These protocols ensure batch-to-batch consistency, a crucial factor for researchers investigating "structure-activity relationships" or "molecular docking studies." The compound's well-defined CAS registry (1806971-17-4) further supports its traceability in scientific literature and regulatory documentation.
Environmental and safety profiles of this compound are carefully evaluated under modern regulatory frameworks like REACH. While not classified as hazardous, proper handling protocols are recommended due to its reactive functional groups. This precautionary approach resonates with laboratory safety trends and the increasing emphasis on responsible chemical management in both academic and industrial settings.
Future research directions for CAS No. 1806971-17-4 may explore its utility in bioconjugation techniques or proteolysis-targeting chimera (PROTAC) design—two cutting-edge domains in chemical biology. As the scientific community continues to investigate fluorine-containing pharmaceuticals (currently ~20% of FDA-approved drugs), this compound's difluoromethyl moiety positions it as a promising candidate for next-generation therapeutic development.
In summary, Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate represents a multifaceted tool for researchers addressing contemporary challenges in life sciences. Its balanced combination of reactivity, stability, and derivatization potential makes it particularly valuable in an era demanding innovative solutions for healthcare and sustainable agriculture.
1806971-17-4 (Ethyl 5-(aminomethyl)-2-bromo-4-(difluoromethyl)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)